Cas no 133365-44-3 (7,8-dihydro-Pyrrolo[1,2-a]-1,3,5-triazine-2,4(3H,6H)-dione)

• Product Name: 7,8-dihydro-Pyrrolo[1,2-a]-1,3,5-triazine-2,4(3H,6H)-dione
• CAS No: 133365-44-3
• Molecular Formula: C₆H₇N₃O₂
• Molecular Weight: 153.13868
• CID: 1057558
• PubChem ID: 10397016

7,8-dihydro-Pyrrolo[1,2-a]-1,3,5-triazine-2,4(3H,6H)-dione Properties

Names and Identifiers

• 7,8-dihydro-Pyrrolo[1,2-a]-1,3,5-triazine-2,4(3H,6H)-dione
• Pyrrolo[1,2-a]-1,3,5-triazine-2,4(3H,6H)-dione, 7,8-dihydro- (9CI)
• 7,8-Dihydropyrrolo[1,2-a][1,3,5]triazine-2,4(3H,6H)-dione
• Pyrrolo[1,2-A]-1,3,5-triazine-2,4(3H,6H)-dione, 7,8-dihydro-(9CI)
• 7,8-dihydro-2H,6H-pyrrolo[1,2-a]-1,3,5-triazine-2,4(3H)-dione
• 7,8-dihydro-6h-pyrrolo[1,2-a][1,3,5]triazine-2,4-dione
• 133365-44-3
• SCHEMBL3524529
• GZPKTTTZWAHRJY-UHFFFAOYSA-N

• InChIKey： GZPKTTTZWAHRJY-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7N3O2/c10-5-7-4-2-1-3-9(4)6(11)8-5/h1-3H2,(H,8,10,11)
• SMILES： C1CC2=NC(=O)NC(=O)N2C1

Computed Properties

• Exact Mass: 153.05391
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 153.053826475g/mol
• Heavy Atom Count: 11
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines